rac-(1R,5R,6S)-2-Azabicyclo[3.2.0]heptan-6-ol hydrochloride

• IUPAC Name: (1R,5R,6S)-2-azabicyclo[3.2.0]heptan-6-ol;hydrochloride
• InChI: InChI=1S/C6H11NO.ClH/c8-6-3-5-4(6)1-2-7-5;/h4-8H,1-3H2;1H/t4-,5-,6+;/m1./s1
• InChI Key: MTAGMASLRLYPTF-JMWSHJPJSA-N
• Canonical SMILES: C1CNC2C1C(C2)O.Cl
• Isomeric SMILES: C1CN[C@H]2[C@@H]1[C@H](C2)O.Cl
• Molecular Formula: C6H12ClNO
• Molecular Weight: 149.62 g/mol
• CAS No.: 2095192-32-6

Description

“rac-(1R,5R,6S)-2-Azabicyclo[3.2.0]heptan-6-ol hydrochloride” is a chemical compound. The IUPAC name for this compound is "(1R,5R,6S)-2-azabicyclo [3.2.0]heptan-6-ol hydrochloride".

Molecular Structure Analysis

The InChI code for “this compound” is "1S/C6H11NO.ClH/c8-6-3-5-4 (6)1-2-7-5;/h4-8H,1-3H2;1H/t4-,5-,6+;/m1./s1". This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model of the molecule.

Physical and Chemical Properties Analysis

The molecular weight of “this compound” is 149.62. It is a solid at room temperature.

Scientific Research Applications

Radiosynthesis and In Vivo Evaluation

A study by Gao et al. (2012) describes the radiosynthesis and in vivo evaluation of a compound closely related to rac-(1R,5R,6S)-2-Azabicyclo[3.2.0]heptan-6-ol hydrochloride, used as a potential PET tracer for α7 nicotinic acetylcholine receptors (α7-nAChR). This tracer shows promise in neuroimaging, particularly for mapping α7-nAChRs in the brain (Gao et al., 2012).

Microbial Baeyer-Villiger Reaction

In a study by Königsberger and Griengl (1994), racemic forms of the compound were subjected to microbial Baeyer-Villiger reactions, producing regioisomeric lactones. This research demonstrates the utility of such compounds in organic chemistry and synthetic processes (Königsberger & Griengl, 1994).

Kinetic Resolution in Bioreduction

Carlquist et al. (2009) reported on the kinetic resolution of racemic forms of a related compound using genetically engineered yeast. This method allowed for the production of optically pure compounds, showcasing the compound's role in facilitating chiral synthesis and separation processes (Carlquist et al., 2009).

Synthesis of Nucleoside Analogues

Dominguez and Cullis (1999) utilized a similar compound as an intermediate in the synthesis of nucleoside analogues. This highlights its significance in the field of medicinal chemistry, particularly in the synthesis of therapeutic agents (Dominguez & Cullis, 1999).

Crystal Structure Analysis

Beckmann, Jones, and Kirby (2003) conducted a study focusing on the crystal structure of a closely related compound. Such studies are crucial for understanding the molecular geometry and physical properties of these compounds (Beckmann, Jones, & Kirby, 2003).

Pharmacological Characterization

Research by Ji et al. (2007) involves the synthesis and evaluation of derivatives of a related compound for their binding affinity and agonist activity at nicotinic acetylcholine receptors. Such studies are important for developing new pharmaceuticals (Ji et al., 2007).

Safety and Hazards

The compound has the following hazard statements: H315, H319, H335. These codes indicate that it may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). The recommended precautionary statements include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and others.